Tetrazolo[1,5-a]pyridine-8-carboxylic acid

• IUPAC Name: tetrazolo[1,5-a]pyridine-8-carboxylic acid
• InChI: InChI=1S/C6H4N4O2/c11-6(12)4-2-1-3-10-5(4)7-8-9-10/h1-3H,(H,11,12)
• InChI Key: BKZFNODHBZANJT-UHFFFAOYSA-N
• Canonical SMILES: C1=CN2C(=NN=N2)C(=C1)C(=O)O
• Molecular Formula: C6H4N4O2
• DSSTOX Substance ID: DTXSID80323704
• Molecular Weight: 164.12 g/mol
• CAS No.: 7463-56-1

Description

Synthesis Analysis

A series of diarylated tetrazolo[1,5-a]pyridine derivatives, which include Tetrazolo[1,5-a]pyridine-8-carboxylic acid, was synthesized by treating the corresponding diarylated pyridine N-oxide with diphenylphosphoryl azide.

Molecular Structure Analysis

The molecular structure of this compound consists of a tetrazolo[1,5-a]pyridine core with a carboxylic acid group attached at the 8-position. The InChI code for this compound is 1S/C6H4N4O2/c11-6(12)4-2-1-3-10-5(4)7-8-9-10/h1-3H,(H,11,12) and the InChI key is BKZFNODHBZANJT-UHFFFAOYSA-N.

Chemical Reactions Analysis

This compound is often used as an electron-accepting unit in π-conjugated systems. This property allows it to modulate the physical properties of such molecules.

Physical And Chemical Properties Analysis

This compound has a molecular weight of 164.12. Thermogravimetric analyses of these molecules indicated that they possessed good thermal stability.

Scientific Research Applications

Synthesis Techniques

• Tetrazolo[1,5-a]pyridines have been synthesized using various methods, offering pathways to novel derivatives. For instance, one method utilizes trimethylsilyl azide and tetrabutylammonium fluoride hydrate for the preparation of tetrazolo[1,5-a]pyridines from 2-halopyridines, leading to a variety of tetrazolo[1,5-a]pyridine derivatives (Laha & Cuny, 2008). Similarly, a one-step conversion process has been developed for transforming pyridine N-oxides to tetrazolo[1,5-a]pyridines in the presence of sulfonyl or phosphoryl azides (Keith, 2006).

Chemical Equilibria and Transformations

• Tetrazolo[1,5-a]pyridines exhibit interesting chemical equilibria, such as being in equilibrium with corresponding 2-azidopyridines. This characteristic has been used in studies involving the thermolysis of tetrazolo[1,2-a]pyridines to yield furazano[4,5-b]pyridine 1-oxides, a transformation facilitated by various kinetic analyses and NMR techniques (Lowe-Ma, Nissan, & Wilson, 1990).

Thermal Hazard and Pyrolysis Mechanism

• The thermal hazard and pyrolysis mechanism of tetrazolo[1,5-a]pyridine have been a subject of extensive study. Techniques like thermogravimetric analysis and differential scanning calorimetry are employed to understand the decomposition patterns and safety precautions for handling tetrazolo[1,5-a]pyridine (Yao et al., 2021).

Antimicrobial and Antioxidant Activities

• Certain tetrazolo[1,5-a]pyridine derivatives demonstrate antimicrobial and antioxidant properties. An efficient synthesis of these compounds has been reported, which involves a three-component reaction leading to the production of tetrazolo[1,5-a]pyrimidine-6-carboxylates with significant biological activities (Raju et al., 2012).

Mechanism of Action

Target of Action

Tetrazolo[1,5-a]pyridine-8-carboxylic acid is a complex compound with a unique structure. It’s known that tetrazole derivatives can act as hydrogen bonding donors or acceptors , which suggests that they might interact with a variety of biological targets.

Mode of Action

It’s known that tetrazoles can form highly stable hydrogen bonds . This ability to form hydrogen bonds may allow the compound to interact with its targets, potentially leading to changes in their function.

Pharmacokinetics

It’s known that tetrazolic acids can form β-glucuronides, a common metabolic fate for aliphatic carboxylic acids . This suggests that this compound might have similar metabolic pathways, which could impact its bioavailability.

Action Environment

It’s known that the compound should be stored at temperatures between 2-8°c , suggesting that temperature could play a role in its stability.

Biochemical Analysis

Biochemical Properties

Tetrazolo[1,5-a]pyridine-8-carboxylic acid plays a crucial role in biochemical reactions due to its ability to interact with various enzymes, proteins, and other biomolecules. It acts as a bioisosteric analogue of carboxylic acids and cis-amide groups, providing metabolic stability and resistance to biological degradation . This compound can form hydrogen bonds with other functional groups, influencing the activity of enzymes and proteins it interacts with .

Cellular Effects

This compound has been shown to affect various types of cells and cellular processes. It influences cell function by modulating cell signaling pathways, gene expression, and cellular metabolism. The compound’s interaction with specific enzymes and proteins can lead to changes in cellular activities, such as proliferation, differentiation, and apoptosis .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules. It can inhibit or activate enzymes by forming stable complexes, thereby altering their activity. Additionally, this compound can affect gene expression by interacting with transcription factors and other regulatory proteins .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that it remains stable under specific storage conditions, but its activity may decrease over time due to gradual degradation .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, it may exhibit beneficial effects on cellular functions, while higher doses could lead to toxic or adverse effects. Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing harm .

Metabolic Pathways

This compound is involved in various metabolic pathways. It interacts with enzymes and cofactors that facilitate its conversion into different metabolites. These interactions can affect metabolic flux and alter the levels of specific metabolites within cells .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through specific transporters and binding proteins. These interactions influence its localization and accumulation in different cellular compartments, affecting its overall activity and function .

Subcellular Localization

The subcellular localization of this compound is determined by targeting signals and post-translational modifications. These factors direct the compound to specific compartments or organelles, where it can exert its effects on cellular processes. Its activity and function are closely linked to its precise localization within the cell .